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Compound of Interest

Compound Name: Sodium 2-nitrophenolate
CAS No.: 36729-73-4
Cat. No.: B7771937
Get Quote
. J

Executive Summary

This technical guide details the synthesis of Sodium 2-nitrophenolate (CAS 824-39-5) via the
neutralization of 2-nitrophenol with sodium hydroxide.[1] While conceptually a simple acid-base
reaction, the protocol requires precise stoichiometric control and thermal management to yield

a high-purity, pharmaceutical/agrochemical-grade product.

Sodium 2-nitrophenolate is a critical intermediate in organic synthesis and a potent plant
growth regulator (Atonik).[1] The conversion from the free phenol to the sodium salt results in a
dramatic change in physicochemical properties—most notably a bathochromic shift (yellow to
deep red) and a significant increase in water solubility, which is the primary driver for its
bioavailability in agricultural applications.

Chemical Foundation & Thermodynamics
Reaction Mechanism

The synthesis is a direct deprotonation of the phenolic hydroxyl group by a strong base. 2-
Nitrophenol is a weak acid (
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), made more acidic than phenol (
) due to the electron-withdrawing nitro group at the ortho position.

Reaction Equation:

Thermodynamic Considerations

o Exothermic Nature: The neutralization reaction is exothermic (

). On a laboratory scale, this heat is manageable; however, during scale-up, the rate of base
addition must be controlled to prevent thermal runaway or local overheating, which can lead
to the formation of tarry "black material" by-products.

e Solubility Equilibrium: The sodium salt is highly soluble in water but less soluble in organic
solvents like ethanol or acetone. This solubility differential is exploited during the
recrystallization step to purify the product from unreacted organic impurities.

Experimental Protocol
Reagents & Equipment

Reagent Grade Function
2-Nitrophenol >99% Purity Precursor / Substrate
Sodium Hydroxide (NaOH) Analytical Grade Base (Deprotonating agent)

Reaction medium /

Ethanol (Absolute) Solvent o
Crystallization
Distilled Water Solvent Solvent for NaOH
Equipment:

e 3-neck Round Bottom Flask (equipped with reflux condenser, dropping funnel, and
thermometer).

» Magnetic Stirrer / Overhead Stirrer (essential for slurry handling).

e pH Meter (calibrated).
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e Vacuum Filtration Setup (Buchner funnel).

Synthesis Workflow

The following diagram outlines the critical unit operations for the synthesis.

Raw Materials Dissolution Controlled Addition Neutralization Saturation Crystallization Isolation Wet Cake Drying Sodium 2-Nitrophenolate
(2-Nitrophenol + NaOH) (Ethanol/Water) (T < 40°C, pH Monitoring) (Cooling to 0-5°C) (Vacuum Filtration) (Vacuum Oven) (Red Crystals)

Click to download full resolution via product page

Figure 1: Process flow diagram for the synthesis of Sodium 2-nitrophenolate.[1]

Step-by-Step Procedure

Step 1: Preparation of Solutions

 Dissolve 0.1 mol (13.9 g) of 2-nitrophenol in 50 mL of Ethanol. The solution will appear bright
yellow.

e Prepare a stoichiometric solution of NaOH: Dissolve 0.1 mol (4.0 g) of NaOH in 10 mL of
distilled water. Note: A slight excess (1-2%) of 2-nitrophenol is preferred over excess NaOH
to ensure the final product is not hygroscopic due to residual alkali.

Step 2: Neutralization Reaction

e Place the ethanolic 2-nitrophenol solution in the 3-neck flask.

e Begin stirring and monitor temperature.

e Add the agueous NaOH solution dropwise via the addition funnel.

o Observation: The solution will immediately darken from yellow to deep orange/red. This is
the bathochromic shift indicating the formation of the phenolate anion.

o Control: Maintain temperature below 40°C to prevent side reactions.

Step 3: Crystallization
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 After addition is complete, stir for 30 minutes at room temperature to ensure reaction
completion.

o Concentrate the solution slightly under reduced pressure if necessary (remove ~20%
solvent).

e Cool the mixture to 0-5°C in an ice bath. The sodium salt will precipitate as red needle-like
crystals.

Step 4: Isolation & Purification
e Filter the crystals using vacuum filtration.

o Wash the filter cake with cold ethanol (2 x 10 mL) to remove unreacted 2-nitrophenol (which
is soluble in ethanol).

e Dry the product in a vacuum oven at 60°C for 4 hours. Caution: Do not overheat; nitro
compounds can be thermally unstable.

Characterization & Quality Control

To validate the synthesis, the following analytical parameters must be checked.

2-Nitrophenol (Starting Sodium 2-Nitrophenolate
Parameter .

Material) (Product)
Appearance Yellow crystalline solid Deep Red/Orange needles
Melting Point 44-45°C >300°C (Decomposes)
Solubility (Water) Low (< 2 g/L) High (Highly soluble)
pH (1% aq.[2] soln) ~5-6 (Weakly acidic) ~8-9 (Alkaline)

Spectroscopic Validation

o UV-Vis: A distinct red shift is observed. The absorption maximum (

) shifts to a longer wavelength due to the increased conjugation of the phenolate anion.
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* IR Spectroscopy:
o Disappearance of the broad O-H stretch (~3200-3400 cm™1) present in the free phenol.
o Shift in the Nitro (

) symmetric and asymmetric stretching frequencies due to resonance effects with the
phenolate oxygen.

Safety & Handling (E-E-A-T)
Critical Warning: Nitrophenols and their salts are toxic and can be explosive if handled

improperly.

o Explosion Hazard: While the sodium salt is generally stable, dry nitro compounds can be
shock-sensitive or explosive at high temperatures. Never grind the dry salt in a mortar and
pestle.

o Toxicity: Sodium 2-nitrophenolate is harmful if swallowed and toxic to aquatic life.[2][3] All
waste streams (mother liquor) must be treated as hazardous chemical waste.

o PPE: Standard lab coat, nitrile gloves, and safety goggles are mandatory. Work in a fume
hood to avoid inhaling dust.

Applications

e Agriculture: Used as a biostimulant (Atonik) to enhance nutrient uptake and root growth.

e Pharma: Precursor for the reduction to 2-aminophenol, a key intermediate for antifungal
drugs and dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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